Cas no 16075-68-6 (6-Methyl-2H-pyrido1,2-apyrimidin-2-one)

• Product Name: 6-Methyl-2H-pyrido1,2-apyrimidin-2-one
• CAS No: 16075-68-6
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD00191466
• CID: 121394
• PubChem ID: 87573081
• Update Time: 2025-06-14

6-Methyl-2H-pyrido1,2-apyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2H-pyrido[1,2-a]pyrimidin-2-one
• 2H-Pyrido[1,2-a]pyrimidin-2-one,6-methyl-
• 6-Methyl-2<i>H<
• 6-methylpyrido[1,2-a]pyrimidin-2-one
• i>]pyrimidin-2-one
• 6-Methyl-2H-pyrido[1,2-alpha]pyrimidin-2-one
• AB1011498
• M1116
• 2H-Pyrido[1,2-a]pyrimidin-2-one, 6-methyl-
• T71871
• MFCD00191466
• 16075-68-6
• DTXSID00617819
• A883189
• J-009749
• AKOS015842477
• FT-0692909
• AS-65403
• XVVOALIRSDLWJA-UHFFFAOYSA-N
• 6-Methyl-2H-pyrido1,2-apyrimidin-2-one

• MDL： MFCD00191466
• Inchi： 1S/C9H8N2O/c1-7-3-2-4-8-10-9(12)5-6-11(7)8/h2-6H,1H3
• InChI Key： XVVOALIRSDLWJA-UHFFFAOYSA-N
• SMILES： O=C1C=CN2C(C=CC=C2C)=N1

Computed Properties

• Exact Mass: 160.06400
• Monoisotopic Mass: 160.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.5
• Topological Polar Surface Area: 32.7

Experimental Properties

• Color/Form: Not determined
• Density: 1.21
• Melting Point: Not available
• Boiling Point: 283 ºC
• Flash Point: 125 ºC
• Refractive Index: 1.622
• PSA: 34.37000
• LogP: 1.00290
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

6-Methyl-2H-pyrido1,2-apyrimidin-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 6-Methyl-2H-pyrido1,2-apyrimidin-2-one

Comprehensive Overview of 6-Methyl-2H-pyrido[1,2-a]pyrimidin-2-one (CAS No. 16075-68-6)

6-Methyl-2H-pyrido[1,2-a]pyrimidin-2-one, identified by its CAS number 16075-68-6, is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridopyrimidinone family, a class of molecules known for their diverse biological activities. The 6-methyl substitution on the pyrido[1,2-a]pyrimidin-2-one scaffold enhances its stability and potential interactions with biological targets, making it a valuable intermediate in drug discovery.

In recent years, the demand for pyridopyrimidinone derivatives has surged due to their applications in developing novel therapeutics. Researchers are particularly interested in 6-Methyl-2H-pyrido[1,2-a]pyrimidin-2-one for its potential role in modulating enzyme activity and receptor binding. Its unique structure allows for selective interactions with proteins, which is crucial for designing targeted therapies. This aligns with the growing trend in precision medicine, where compounds like 16075-68-6 are explored for their ability to address specific molecular pathways.

The synthesis of 6-Methyl-2H-pyrido[1,2-a]pyrimidin-2-one involves multi-step organic reactions, often starting from readily available precursors such as aminopyridines and β-ketoesters. Optimizing the yield and purity of this compound is a key focus in process chemistry, as impurities can affect its performance in downstream applications. Advanced analytical techniques like HPLC and NMR spectroscopy are employed to ensure the quality of the final product, meeting the stringent requirements of pharmaceutical-grade materials.

One of the most searched questions related to CAS 16075-68-6 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like DMSO and methanol, while being less soluble in water. Its stability is influenced by pH and temperature, which is critical for storage and formulation. These properties are often discussed in forums and research papers, highlighting the need for detailed characterization data.

Another hot topic is the potential of 6-Methyl-2H-pyrido[1,2-a]pyrimidin-2-one in cancer research. Preliminary studies suggest that derivatives of this compound may exhibit antiproliferative effects against certain cancer cell lines. While further validation is needed, this has sparked interest in its mechanism of action, particularly its interaction with kinase enzymes. Such findings are frequently cited in discussions about small-molecule inhibitors and their role in oncology.

From an industrial perspective, 16075-68-6 is also explored for its applications in agrochemicals. Its structural features make it a candidate for developing new pesticides or herbicides with improved efficacy and environmental safety. This aligns with the global push for sustainable agriculture, where eco-friendly chemicals are in high demand. Companies are investing in R&D to leverage the unique properties of this compound for crop protection solutions.

In summary, 6-Methyl-2H-pyrido[1,2-a]pyrimidin-2-one (CAS No. 16075-68-6) is a versatile compound with broad applications in pharmaceuticals and agrochemicals. Its molecular structure, synthetic accessibility, and biological activity make it a subject of ongoing research. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in the development of innovative solutions for health and agriculture.